DCC-2618
DCC-2618
DCC-2618 is a potent inhibitor of c-Kit and c-Met with IC50s of <200 nM.
Brand Name:
Vulcanchem
CAS No.:
1225278-16-9
VCID:
VC0007547
InChI:
InChI=1S/C26H21F2N5O3/c1-33-15-16(14-30-33)21-11-18(7-10-29-21)36-23-13-19(27)22(12-20(23)28)32-25(35)26(8-9-26)24(34)31-17-5-3-2-4-6-17/h2-7,10-15H,8-9H2,1H3,(H,31,34)(H,32,35)
SMILES:
CN1C=C(C=N1)C2=NC=CC(=C2)OC3=C(C=C(C(=C3)F)NC(=O)C4(CC4)C(=O)NC5=CC=CC=C5)F
Molecular Formula:
C₂₆H₂₁F₂N₅O₃
Molecular Weight:
489.47
DCC-2618
CAS No.: 1225278-16-9
Inhibitors
VCID: VC0007547
Molecular Formula: C₂₆H₂₁F₂N₅O₃
Molecular Weight: 489.47
| CAS No. | 1225278-16-9 |
|---|---|
| Product Name | DCC-2618 |
| Molecular Formula | C₂₆H₂₁F₂N₅O₃ |
| Molecular Weight | 489.47 |
| IUPAC Name | 1-N'-[2,5-difluoro-4-[2-(1-methylpyrazol-4-yl)pyridin-4-yl]oxyphenyl]-1-N-phenylcyclopropane-1,1-dicarboxamide |
| Standard InChI | InChI=1S/C26H21F2N5O3/c1-33-15-16(14-30-33)21-11-18(7-10-29-21)36-23-13-19(27)22(12-20(23)28)32-25(35)26(8-9-26)24(34)31-17-5-3-2-4-6-17/h2-7,10-15H,8-9H2,1H3,(H,31,34)(H,32,35) |
| Standard InChIKey | WWOXKWLDMLMYQY-UHFFFAOYSA-N |
| SMILES | CN1C=C(C=N1)C2=NC=CC(=C2)OC3=C(C=C(C(=C3)F)NC(=O)C4(CC4)C(=O)NC5=CC=CC=C5)F |
| Description | DCC-2618 is a potent inhibitor of c-Kit and c-Met with IC50s of <200 nM. |
| Reference | [1]. Daniel L. Flynn, et al. Cyclopropane amides and analogs exhibiting anti-cancer and anti-proliferative activities. WO 2010051373 A1 |
| PubChem Compound | 46208890 |
| Last Modified | Nov 17 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume